Cas no 1105222-43-2 (4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide)

• Product Name: 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide
• CAS No: 1105222-43-2
• MF: C₁₈H₂₂N₄O₃S
• MW: 374.457282543182
• CID: 6045270
• PubChem ID: 30859168
• Update Time: 2025-10-17

4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide
• 4-[cyclopropyl(methyl)sulfamoyl]-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• 1105222-43-2
• F5323-0152
• 4-[cyclopropyl(methyl)sulfamoyl]-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• 4-(N-cyclopropyl-N-methylsulfamoyl)-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• AKOS024506784

• Inchi： 1S/C18H22N4O3S/c1-21-17(15-4-3-5-16(15)20-21)19-18(23)12-6-10-14(11-7-12)26(24,25)22(2)13-8-9-13/h6-7,10-11,13H,3-5,8-9H2,1-2H3,(H,19,23)
• InChI Key： FBIJIKGKJWWFMZ-UHFFFAOYSA-N
• SMILES： C(NC1N(C)N=C2CCCC2=1)(=O)C1=CC=C(S(N(C2CC2)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 374.14126175g/mol
• Monoisotopic Mass: 374.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.7Ų

Additional information on 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide

4-Cyclopropyl(methyl)sulfamoyl-N-{2-Methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide (CAS No. 1105222-43-2): A Comprehensive Overview

4-Cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide (CAS No. 1105222-43-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and exhibits a complex molecular structure that includes a cyclopropyl group, a methyl group, and a cyclopentacpyrazol moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The cyclopropyl(methyl)sulfamoyl group in this compound is particularly noteworthy due to its role in modulating the compound's pharmacological properties. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory effects. The presence of the cyclopropyl group adds an additional layer of complexity and can influence the compound's lipophilicity and metabolic stability. This combination of functional groups makes 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide a versatile molecule with potential applications in various therapeutic areas.

Recent studies have highlighted the potential of 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide in the treatment of inflammatory diseases. In vitro experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been demonstrated to have a favorable safety profile in preclinical studies, with minimal cytotoxicity observed at therapeutic concentrations.

The cyclopentacpyrazol moiety in this compound is another key structural element that contributes to its biological activity. This moiety is known for its ability to interact with specific protein targets involved in inflammatory pathways. For instance, it has been shown to bind to the p38 MAPK enzyme, which plays a crucial role in the regulation of inflammatory responses. By inhibiting p38 MAPK activity, 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide can effectively reduce inflammation and provide relief for patients suffering from chronic inflammatory conditions.

Beyond its anti-inflammatory properties, 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide has also shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide may have potential applications in the management of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide as a therapeutic agent is currently underway through various stages of clinical trials. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, with no serious adverse events reported. Phase II trials are currently underway to evaluate its efficacy in patients with inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In conclusion, 4-cyclopropyl(methyl)sulfamoyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide (CAS No. 1105222-43-2) is a promising compound with a unique molecular structure that confers multiple biological activities. Its potential applications in the treatment of inflammatory diseases and neurological disorders make it an exciting candidate for further research and development. As more data from clinical trials become available, it is expected that this compound will play an increasingly important role in advancing medical treatments for these conditions.